4-methoxy-N-(4-methoxybenzyl)-N,3-dimethylbenzenesulfonamide

• IUPAC Name: 4-methoxy-N-[(4-methoxyphenyl)methyl]-N,3-dimethylbenzenesulfonamide
• InChI: InChI=1S/C17H21NO4S/c1-13-11-16(9-10-17(13)22-4)23(19,20)18(2)12-14-5-7-15(21-3)8-6-14/h5-11H,12H2,1-4H3
• InChI Key: KJSPVKBTFYKKNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(C)CC2=CC=C(C=C2)OC)OC
• Molecular Formula: C17H21NO4S
• Molecular Weight: 335.4 g/mol

Description

“4-Methoxy-N-(4-methoxybenzyl)aniline” is a chemical compound with the molecular formula C15H17NO2. It has an average mass of 243.301 Da and a monoisotopic mass of 243.125931 Da. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “4-Methoxy-N-(4-methoxybenzyl)aniline” is represented by the linear formula C15H17NO2.

Safety and Hazards

The safety data sheet for a similar compound, “N-(4-Methoxybenzyl)-N-methylamine”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and is suspected of damaging fertility or the unborn child.